(S)-3-Amino-1-methylpiperidin-2-one

• IUPAC Name: (3S)-3-amino-1-methylpiperidin-2-one
• InChI: InChI=1S/C6H12N2O/c1-8-4-2-3-5(7)6(8)9/h5H,2-4,7H2,1H3/t5-/m0/s1
• InChI Key: PSQIHNMCKXPRQQ-YFKPBYRVSA-N
• Canonical SMILES: CN1CCCC(C1=O)N
• Isomeric SMILES: CN1CCC[C@@H](C1=O)N
• Molecular Formula: C6H12N2O
• DSSTOX Substance ID: DTXSID901288866
• Molecular Weight: 128.17 g/mol
• CAS No.: 956214-85-0

Description

Synthesis Analysis

This involves understanding the chemical reactions used to synthesize the compound. It may include the starting materials, reaction conditions, and the yield of the product.

Molecular Structure Analysis

This involves understanding the spatial arrangement of atoms in the compound and the chemical bonds that hold the atoms together.

Chemical Reactions Analysis

This involves studying the chemical reactions that the compound undergoes. It includes understanding the reactants, products, and the conditions under which the reaction occurs.

Physical and Chemical Properties Analysis

This involves studying the compound’s physical properties (such as melting point, boiling point, and solubility) and chemical properties (such as reactivity and stability).

Scientific Research Applications

Hydrodenitrogenation Processes

• Hydrodenitrogenation (HDN) of 2-Methylpyridine and 2-Methylpiperidine : Studies show that the HDN process involving these compounds is complex, involving multiple steps like ring hydrogenation, piperidine ring opening, and nitrogen removal. This process is crucial in petrochemical refining to remove nitrogen from hydrocarbon feeds, which can poison catalysts used in downstream processes (Egorova et al., 2002).

Chemical Synthesis and Characterization

• Reductive Amination of Piperidinones : Research indicates efficient methods for the reductive amination of 2,6-diaryl-3-methylpiperidin-4-ones, leading to compounds of interest in analgesics, neuroleptics, and antihistamines (Senguttuvan et al., 2013).
• Synthesis of Ortho-Aminocarbonitriles and Dicyanoanilines : A study highlights a one-pot synthesis method for ortho-aminocarbonitriles and dicyanoanilines fused to heterocycles, which are significant in medicinal chemistry (Mojtahedi et al., 2016).

Biomedical Applications

• Ligands for BAZ2B Bromodomain : Derivatives of 3-amino-2-methylpyridine, including 1-methylpiperidin-4-one, have been identified as ligands for the BAZ2B bromodomain, a target relevant in cancer research (Marchand et al., 2016).
• Biocatalysis of β-Amino Acids : A study demonstrated the use of Methylobacterium for the enantioselective synthesis of β-amino acids, like S-3-amino-3-phenylpropionic acid, which are valuable in pharmaceuticals (Li et al., 2013).

Material Science and Biochemistry

• Use in Solid Phase Peptide Synthesis : Research on 4-methylpiperidine, closely related to 1-methylpiperidin-4-one, shows its utility in solid phase peptide synthesis, which is essential for synthesizing peptides and proteins for research and therapeutic applications (Vergel Galeano et al., 2017).

Mechanism of Action

In the context of pharmacology, this refers to the specific biochemical interaction through which a drug substance produces its pharmacological effect.

Safety and Hazards

This involves understanding the potential risks associated with the compound. It includes toxicity, flammability, and environmental impact.

Future Directions

This involves predicting or discussing potential future research directions or applications for the compound.